Cas no 2171664-20-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypyridin-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypyridin-3-yl)carbamoylpropanoic acid
• CAS No: 2171664-20-1
• MF: C₂₅H₂₃N₃O₆
• MW: 461.466626405716
• CID: 6379295
• PubChem ID: 165811521
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypyridin-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypyridin-3-yl)carbamoylpropanoic acid
• EN300-1494840
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methoxypyridin-3-yl)carbamoyl]propanoic acid
• 2171664-20-1

• Inchi： 1S/C25H23N3O6/c1-33-24-20(11-6-12-26-24)27-23(31)21(13-22(29)30)28-25(32)34-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-12,19,21H,13-14H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： OFGPECGUNLXDGE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=CC=CN=C1OC)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.15868546g/mol
• Monoisotopic Mass: 461.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 127Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypyridin-3-yl)carbamoylpropanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypyridin-3-yl)carbamoylpropanoic acid (CAS No. 2171664-20-1)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypyridin-3-yl)carbamoylpropanoic acid (CAS No. 2171664-20-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 2-methoxypyridin-3-yl moiety, makes it a valuable intermediate for constructing complex biomolecules. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," reflecting its relevance in modern drug discovery and bioconjugation technologies.

The compound's carbamoylpropanoic acid backbone provides exceptional versatility in solid-phase peptide synthesis (SPPS), a technique dominating trends in "automated peptide synthesis" and "high-throughput screening." With the growing demand for "custom peptide synthesis" services, CAS 2171664-20-1 has gained attention for enabling precise modifications at the 3-amino-3-carboxypropyl position. Its stability under mild acidic conditions—compared to traditional Boc-protected analogs—aligns with current preferences for "green chemistry in pharmaceuticals" and "mild deprotection methods."

Recent studies highlight its role in developing "targeted drug delivery systems," particularly for modifying antibody-drug conjugates (ADCs). The 2-methoxypyridine segment enhances solubility in organic-aqueous mixed solvents, addressing common challenges in "peptide solubility optimization." Analytical data shows >98% purity by HPLC, meeting stringent requirements for "GMP-grade intermediates"—a key concern for manufacturers responding to queries about "peptide API manufacturing standards."

Innovative applications include its use as a linker in "proteolysis-targeting chimeras (PROTACs)," where the Fmoc-aminocarbamoyl group facilitates controlled degradation of target proteins. This connects to trending searches like "small molecule degraders in cancer therapy." Storage recommendations (-20°C under nitrogen) reflect best practices for "long-term stability of sensitive reagents," a frequent topic in research forums.

Spectroscopic characterization (1H/13C NMR, HRMS) confirms the compound's structural integrity, with the methoxypyridine protons appearing as distinct doublets at 7.8-8.2 ppm—critical information for researchers verifying "Fmoc-amino acid NMR spectra." The carboxylic acid group enables direct activation via "carbodiimide coupling reagents," a process often discussed in "peptide bond formation mechanisms" tutorials.

With the rise of "machine learning in molecular design," computational studies predict favorable logP values (2.1±0.3) for this derivative, explaining its popularity in "peptidomimetic drug development." Patent analyses reveal increasing use in "macrocyclic peptide therapeutics," particularly for modulating protein-protein interactions—answering frequent queries about "constrained peptide scaffolds."

Quality control protocols emphasize absence of diastereomeric impurities, crucial for studies on "stereoselective peptide synthesis." The compound's compatibility with microwave-assisted peptide coupling (30% reduced reaction time) addresses industry demands for "accelerated synthetic methodologies." These attributes position CAS 2171664-20-1 as a cutting-edge solution for next-generation "precision medicine platforms."